Cas no 88531-00-4 (2-Pyridinecarboxamide, N,N-bis(2-chloroethyl)-)

2-Pyridinecarboxamide, N,N-bis(2-chloroethyl)- structure
88531-00-4 structure
Product Name:2-Pyridinecarboxamide, N,N-bis(2-chloroethyl)-
CAS No:88531-00-4
MF:C10H12Cl2N2O
MW:247.12108039856
CID:629693
PubChem ID:13090130
Update Time:2025-04-19

2-Pyridinecarboxamide, N,N-bis(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxamide, N,N-bis(2-chloroethyl)-
    • N,N-bis(2-chloroethyl)pyridine-2-carboxamide
    • DTXSID50517890
    • 88531-00-4
    • AKOS020916932
    • N,N-bis(2-chloroethyl)carbamoyl pyridine
    • Inchi: 1S/C10H12Cl2N2O/c11-4-7-14(8-5-12)10(15)9-3-1-2-6-13-9/h1-3,6H,4-5,7-8H2
    • InChI Key: UDMDRZNVQLZUAM-UHFFFAOYSA-N
    • SMILES: ClCCN(C(C1C=CC=CN=1)=O)CCCl

Computed Properties

  • Exact Mass: 246.0326684g/mol
  • Monoisotopic Mass: 246.0326684g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 33.2Ų
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